molecular formula C₆H₄D₃BrN₂O B1153548 2-Bromo-4-methoxy-6-methylpyrimidine-d3

2-Bromo-4-methoxy-6-methylpyrimidine-d3

Cat. No.: B1153548
M. Wt: 206.06
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-4-methoxy-6-methylpyrimidine-d3 (molecular formula: C₆H₄D₃BrN₂O; molecular weight: 206.06) is a deuterated isotopologue of 2-bromo-4-methoxy-6-methylpyrimidine, where three hydrogen atoms in the methyl group are replaced with deuterium . This compound is classified as a biochemical reagent and is primarily utilized in synthesizing novel thiadiazoles and their derivatives, which exhibit growth stimulant activity in agricultural or pharmacological research . The deuterium labeling enhances metabolic stability, making it valuable for tracing reaction pathways or studying pharmacokinetics in biological systems. It is commercially available in highly purified grades (10 mg and 100 mg pack sizes) and belongs to the pyrimidine class of heterocyclic compounds, characterized by a six-membered aromatic ring with two nitrogen atoms at the 1,3-positions .

Properties

Molecular Formula

C₆H₄D₃BrN₂O

Molecular Weight

206.06

Synonyms

2-Bromo-4-methoxy-6-methylpyrimine-d3

Origin of Product

United States

Comparison with Similar Compounds

4-Bromo-2-methoxy-6-(1-phenyl-1H-benzimidazol-2-yl)phenol

This compound (C₂₀H₁₅BrN₂O₂) features a pyrimidine core substituted with bromo, methoxy, and a phenyl-benzimidazole group . Unlike the deuterated target compound, its bulky benzimidazole substituent enables coordination with metals (e.g., 3d-4f bimetallic complexes), making it relevant in materials science and catalysis . The absence of deuterium and the presence of a phenol group further distinguish its reactivity and solubility.

2-Bromo-3-methylpyridine

A pyridine derivative (C₆H₆BrN; MW 172.02), this compound lacks the pyrimidine ring’s second nitrogen atom, reducing its hydrogen-bonding capacity . Its bromo and methyl substituents make it a versatile intermediate in cross-coupling reactions (e.g., Suzuki-Miyaura), but it lacks the metabolic stability conferred by deuterium in the target compound .

Functional Analogues

2-Bromo-3-methoxy-6-(methoxymethyl)pyridine

This pyridine derivative (C₈H₁₀BrNO₂) contains bromo, methoxy, and methoxymethyl groups . However, its non-deuterated structure limits its utility in isotope-tracking studies .

Isotopic Analogues

Non-deuterated 2-bromo-4-methoxy-6-methylpyrimidine would exhibit identical chemical reactivity but faster metabolic degradation due to the absence of deuterium. The deuterium isotope effect in the target compound slows C-D bond cleavage, enhancing its stability in biological systems .

Table 1: Comparative Analysis of 2-Bromo-4-methoxy-6-methylpyrimidine-d3 and Related Compounds

Compound Name Molecular Formula Molecular Weight Key Substituents Primary Applications
2-Bromo-4-methoxy-6-methylpyrimidine-d3 C₆H₄D₃BrN₂O 206.06 Br, OCH₃, CD₃ Isotope-labeled synthesis of thiadiazoles
4-Bromo-2-methoxy-6-(1-phenyl-benzimidazolyl)phenol C₂₀H₁₅BrN₂O₂ 403.25 Br, OCH₃, phenyl-benzimidazole Metal coordination, catalysis
2-Bromo-3-methylpyridine C₆H₆BrN 172.02 Br, CH₃ Cross-coupling reactions
2-Bromo-3-methoxy-6-(methoxymethyl)pyridine C₈H₁₀BrNO₂ 232.08 Br, OCH₃, CH₂OCH₃ Organic synthesis intermediates

Key Research Findings

Deuterium Isotope Effect: The CD₃ group in 2-bromo-4-methoxy-6-methylpyrimidine-d3 significantly reduces metabolic degradation rates compared to non-deuterated analogues, making it preferable for tracer studies in biological systems .

Coordination Chemistry: Unlike the target compound, 4-bromo-2-methoxy-6-(1-phenyl-benzimidazolyl)phenol forms chelate complexes with metals due to its benzimidazole and phenol substituents, highlighting the role of auxiliary functional groups in dictating application .

Reactivity in Synthesis : Brominated pyridines (e.g., 2-bromo-3-methylpyridine) are more reactive in nucleophilic substitutions than pyrimidines due to reduced electron-withdrawing effects from fewer nitrogen atoms .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.